6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-(2,4-dimethylphenyl)-4-phenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C20H16N2S/c1-13-8-9-16(14(2)10-13)19-11-17(15-6-4-3-5-7-15)18(12-21)20(23)22-19/h3-11H,1-2H3,(H,22,23)
• InChI Key: YKBIIPHSJQOJHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C(=S)N2)C#N)C3=CC=CC=C3)C
• Molecular Formula: C20H16N2S
• Molecular Weight: 316.4 g/mol

Description

6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile, also known as DPTC, is a chemical compound that belongs to the family of pyridine derivatives. It has been extensively studied in scientific research for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.

Mechanism of Action

The mechanism of action of 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the cells. For example, 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins and play a role in cancer invasion and metastasis. 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has also been reported to inhibit the production of reactive oxygen species (ROS) and the activation of nuclear factor kappa B (NF-κB), which are involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. For example, 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, scavenge free radicals, and reduce oxidative stress. In animal studies, 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to possess anti-inflammatory, analgesic, and anticonvulsant activities.

Advantages and Limitations for Lab Experiments

6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has several advantages and limitations for lab experiments. One of the advantages is its ease of synthesis and availability. 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile can be synthesized in good yield from commercially available starting materials, and its purity can be easily determined by standard analytical techniques. Another advantage is its versatility as a reagent for the synthesis of various heterocyclic compounds. However, one of the limitations is its low solubility in water, which may limit its applications in biological assays. Another limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, such as cancer, Alzheimer's disease, and diabetes. Another direction is to explore its applications in material science, such as the synthesis of novel organic materials with interesting optical and electronic properties. Additionally, further studies are needed to understand the mechanism of action of 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile and its biochemical and physiological effects in more detail. Finally, the development of new synthetic methods for 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile and its derivatives may lead to the discovery of new compounds with improved properties and applications.

Synthesis Methods

The synthesis of 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile involves the reaction of 2,4-dimethylbenzaldehyde, acetophenone, and thiourea in the presence of a catalytic amount of piperidine. The reaction proceeds through a one-pot, three-component condensation reaction, followed by cyclization and dehydration steps. The yield of 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile can be improved by optimizing the reaction conditions, such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been extensively studied for its potential applications in medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to exhibit antitumor, antimicrobial, and antioxidant activities. It has also been investigated as a potential drug candidate for the treatment of various diseases, such as cancer, Alzheimer's disease, and diabetes. In material science, 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been used as a building block for the synthesis of novel organic materials with interesting optical and electronic properties. In organic synthesis, 6-(2,4-dimethylphenyl)-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been employed as a versatile reagent for the synthesis of various heterocyclic compounds.